gp100 (86-95)

• sequence: IALNFPGSQK
• source: Homo sapiens (human)
• synonym: Melanocyte protein PMEL (86-95); gp100 (86-95)

Description

Melanocyte protein PMEL; gp100; pmel 17

Scientific Research Applications

gp100 in Melanoma Treatment and Immunotherapy

• gp100 as a Target for Melanoma Immunotherapy: gp100, a melanocyte lineage-specific antigen, is recognized by tumor-infiltrating lymphocytes (TILs) in melanoma treatment. Sensitizing peripheral blood mononuclear cells from melanoma patients with synthetic peptides of gp100 generates cytotoxic T lymphocyte (CTL) lines targeting gp100 epitopes, demonstrating its potential for antigen-specific immunotherapy in melanoma (Salgaller et al., 1995).
• Role in Tumor Regression: gp100 is recognized by melanoma-derived TILs, indicating its significant role in the regression of melanoma tumors. Studies show that CTLs derived from melanoma patients target gp100, highlighting its importance as a target for melanoma immunotherapy (Bakker et al., 1994).

gp100 in Enhancing Immune Response

• Enhancing gp100-specific Immunity with Dendritic Cells: Using adenovirus vectors encoding human gp100 and dendritic cells, the immune response to gp100 can be significantly enhanced, indicating a promising approach for cancer vaccines targeting melanoma (Wan et al., 1999).

gp100 in CTL Epitope Identification

• Identifying CTL Epitopes of gp100: Research on gp100 has led to the identification of subdominant CTL epitopes, which are not recognized in the natural immune response in melanoma patients but are immunogenic when peptides are used to induce the T cell response. This finding is crucial for designing effective immune-based therapies (Tsai et al., 1997).

gp100 in Cancer Vaccine Development

• gp100 Peptide Vaccine for Metastatic Melanoma: The use of immunodominant peptides from gp100 in synthetic peptide vaccines shows promise in treating metastatic melanoma, with a significant percentage of patients showing objective cancer responses (Rosenberg et al., 1998).

gp100 in Gene Expression and Tumor Protection

• gp100 Gene Expression in Melanoma Metastases: Studies indicate that gp100 expression in melanoma cells correlates with responsiveness to immunotherapy treatments, such as interferon-alpha and interleukin-2, though no direct correlation between gp100 expression and treatment responsiveness was found (Scheibenbogen et al., 1996).
• gp100 as a Tumor Rejection Antigen: Genetic vaccination against gp100 in a mouse model demonstrates specific antitumor immunity, indicating its potential as a target for immunotherapeutic strategies against cancer (Schreurs et al., 1998).

gp100 in Epitope Mapping and Antigen Recognition

• Mapping gp100 Epitopes: The mapping of epitopes in the gp100 antigen is vital for understanding its role in melanoma and for developing targeted therapies. This includes research on the biochemical characterization of gp100 and its processing in melanocytes (Yasumoto et al., 2004).